2-Amino-2-(4-azatricyclo[2.2.1.02,6]hept-1-yl)acetonitrile

• Molecular Formula: C8H11N3
• Molecular Weight: 149.19 g/mol
• IUPAC Name: 2-amino-2-(4-azatricyclo[2.2.1.02,6]heptan-1-yl)acetonitrile
• InChI: InChI=1S/C8H11N3/c9-1-7(10)8-4-11-2-5(8)6(8)3-11/h5-7H,2-4,10H2
• InChI Key: RMFYVKIFUIKKFV-UHFFFAOYSA-N
• Canonical SMILES: C1C2C3C2(CN1C3)C(C#N)N

Description

2-Amino-2-(4-azatricyclo[2.2.1.02,6]hept-1-yl)acetonitrile is a useful research compound. Its molecular formula is C8H11N3 and its molecular weight is 149.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To an icecooled solution of 1-formyl-4-azatricyclo[2.2.1.02,6 ]heptane (3.56 g, 29 mmol) in water (5 ml) was added a solution of potassium cyanide (2.08 g, 31.9 mmol) in water (5 ml) over 30 min. After an additional 1 h, cooling was removed and the reaction stirred at room temperature for 16 h. The cyanohydrin product was then added 25% aqueous ammonia (4.0 ml, 52 mmol) and ammonium chloride (7.76 g, 145 mmol). The reaction mixture was stirred at room temperature for 18 h and then extracted with isopropanole/dichloromethane (1:10) (10×75 ml). The organic phases were dried and evaporated to give the title compound as an oil (2.5 g, 58%).